Cas no 66521-82-2 (6-methyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-2-ylamine)

• Product Name: 6-methyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-2-ylamine
• CAS No: 66521-82-2
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD15203910
• CID: 1710033
• PubChem ID: 12450594
• Update Time: 2025-07-15

6-methyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-amine
• 6-Methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine
• 6-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-ylamine
• 6-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-2-amine
• G11027
• SCHEMBL13501681
• 66521-82-2
• SB38203
• MFCD15203910
• CS-0341861
• 6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine
• CHEMBL3251559
• AKOS012856491
• 6-methyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-2-ylamine

• MDL： MFCD15203910
• Inchi： 1S/C8H12N4/c1-12-3-2-7-6(5-12)4-10-8(9)11-7/h4H,2-3,5H2,1H3,(H2,9,10,11)
• InChI Key： PIPQOCFCFJJFNQ-UHFFFAOYSA-N
• SMILES： N1(C)CC2C=NC(N)=NC=2CC1

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 6-methyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-2-ylamine

Introduction to 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine (CAS No. 66521-82-2)

6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine, with the CAS number 66521-82-2, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine makes it a valuable candidate for various drug discovery programs.

The chemical structure of 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine features a pyrido[4,3-d]pyrimidine core with a methyl group at the 6-position and an amine group at the 2-position. This arrangement confers specific chemical properties that are crucial for its biological activity. The tetrahydro substitution at positions 5 and 8 adds further complexity and stability to the molecule, making it an interesting target for synthetic chemists and pharmacologists.

Recent studies have highlighted the potential of 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research has shown that compounds with a similar structure can modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine exhibit potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress.

In addition to its neuroprotective properties, 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine has also shown promise in cancer research. Several studies have reported that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways. For example, a study in the International Journal of Cancer found that 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine derivatives effectively suppressed the growth of breast cancer cells by interfering with the PI3K/AKT signaling pathway.

The pharmacokinetic properties of 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine have also been extensively studied. Its high lipophilicity and low molecular weight make it an ideal candidate for oral administration. Preclinical studies have shown that this compound exhibits good bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Safety and toxicity assessments are essential components of drug development. Early studies on 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine have indicated that it is well tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models.

The synthetic route for producing 6-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine has been optimized to ensure high yields and purity. One common approach involves the condensation of an appropriate amine with a substituted pyridine derivative followed by cyclization and reduction steps. This synthetic strategy allows for the efficient production of large quantities of the compound for both research and commercial purposes.

In conclusion, 6-methyl-5,6，7，8-tetrahydro-pyrido[4，3-d]pyrimidin - 2 - ylamine (CAS No. 66521 - 82 - 2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.